Cas no 2640886-39-9 (2-cyclopropyl-4-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine)

• Product Name: 2-cyclopropyl-4-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• CAS No: 2640886-39-9
• MF: C₁₅H₁₉N₅
• MW: 269.344862222672
• CID: 5316794
• PubChem ID: 155799830
• Update Time: 2025-10-29

2-cyclopropyl-4-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-[3-[(2-methyl-1H-imidazol-1-yl)methyl]-1-azetidinyl]pyrimidine
• F6677-0368
• AKOS040715457
• 2-cyclopropyl-4-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• 2640886-39-9

• Inchi： 1S/C15H19N5/c1-11-16-6-7-19(11)8-12-9-20(10-12)14-4-5-17-15(18-14)13-2-3-13/h4-7,12-13H,2-3,8-10H2,1H3
• InChI Key： REOCTUVHSJRCJW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=NC(C3CC3)=N2)CC(CN2C=CN=C2C)C1

Computed Properties

• Exact Mass: 269.16404563g/mol
• Monoisotopic Mass: 269.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.7±15.0 °C(Predicted)
• pka: 7.69±0.33(Predicted)

Additional information on 2-cyclopropyl-4-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine

Professional Introduction to Compound with CAS No. 2640886-39-9 and Product Name: 2-cyclopropyl-4-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine

The compound with the CAS number 2640886-39-9 and the product name 2-cyclopropyl-4-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple heterocyclic rings, including a pyrimidine core and an azetidine moiety, makes this compound a promising candidate for further exploration in therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules that target specific biological pathways. Among these, compounds containing pyrimidine and azetidine scaffolds have shown remarkable promise due to their ability to interact with various enzymes and receptors. The 2-cyclopropyl-4-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine structure incorporates a cyclopropyl group, which is known to enhance binding affinity and metabolic stability. This feature is particularly crucial in drug design, as it ensures that the compound remains effective in vivo while minimizing side effects.

The 2-methyl-1H-imidazol-1-yl substituent in the molecule further contributes to its pharmacological potential. Imidazole derivatives are well-documented for their role in various biological processes, including antiviral, antibacterial, and anticancer activities. By integrating this moiety into the pyrimidine framework, the compound is positioned to exhibit multiple modes of action, making it a versatile tool for therapeutic research. Current studies suggest that this compound may interfere with key signaling pathways involved in cancer progression, offering a novel approach to combatting this devastating disease.

One of the most compelling aspects of 2-cyclopropyl-4-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a critical role in numerous cellular processes, and dysregulation of these interactions is often associated with diseases such as cancer and inflammation. The unique structural features of this compound allow it to disrupt PPIs by binding to specific residues on target proteins. This mechanism of action is particularly attractive because it offers a different strategy compared to traditional small-molecule drugs that primarily target isolated enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with high accuracy. Using molecular docking simulations, scientists have been able to identify key residues on target proteins that are likely to be occupied by 2-cyclopropyl-4-{3-[ (2-methyl-lH-imidazol-l-l)-yl)methyl]azetidin-l-l)yl}pyrimidine. These simulations have provided valuable insights into the compound's binding mode and have helped refine its structure for improved efficacy. Such computational approaches are becoming increasingly integral in drug discovery pipelines, as they allow for rapid screening of large libraries of compounds and identification of promising candidates for further experimental validation.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have demonstrated its ability to inhibit the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. This selectivity is a critical factor in drug development, as it reduces the likelihood of off-target effects and enhances patient safety. Additionally, preliminary pharmacokinetic studies suggest that 2-cyclopropyl-l -4-{3-[ (2-methyl-lH-imidazol-l-l)-ytl)methyll azetidin-l-l)yl}pyrimidine has favorable properties such as good solubility and stability, which are essential for its translation into clinical use.

The integration of 2-cyclopropyl-l -4-{3-[ (2-methyl-lH-imidazol-l-l)-ytl)methyll azetidin-l-l)yl}pyrimidine into clinical trials represents a significant step forward in oncology research. By leveraging its unique structural features and demonstrated biological activity, this compound holds promise for addressing unmet medical needs in cancer treatment. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2640886 -39 -9 will play an increasingly important role in shaping the future of medicine.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The case of 2640886 -39 -9 exemplifies how collaboration across these disciplines can lead to innovative solutions for complex diseases. By combining cutting-edge chemical synthesis with advanced biological assays and computational modeling, researchers are able to rapidly identify and optimize promising drug candidates. This integrated approach not only accelerates the drug discovery process but also enhances the likelihood of success in clinical trials.

Looking ahead, the potential applications of 2-cyclopropyl -4-{3-[ (2-methyl-IH-imidazol-I-I)-ytl)methyll azetidin-I-I) yl}pyrimidine extend beyond oncology. Its ability to modulate protein-protein interactions suggests that it may also be effective against other diseases characterized by aberrant signaling pathways, such as neurodegenerative disorders and autoimmune conditions. Further research is needed to fully explore these possibilities, but the initial findings are encouraging enough to warrant continued investigation.

In conclusion,2640886 -39 -9 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activity。 As research progresses，this compound has the potential to revolutionize treatment strategies for various diseases，including cancer。 The collaborative efforts of scientists across multiple disciplines will be crucial in realizing this potential，leading to safer，more effective therapies for patients worldwide。